1,3-Dibenzylpiperazine-2,5-dione

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 1,3-dibenzylpiperazine-2,5-dione
• InChI: InChI=1S/C18H18N2O2/c21-17-13-20(12-15-9-5-2-6-10-15)18(22)16(19-17)11-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,19,21)
• InChI Key: CUSGSDUYPXBYHI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(C(=O)N1CC2=CC=CC=C2)CC3=CC=CC=C3

Description

1,3-Dibenzylpiperazine-2,5-dione is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a 0° C. solution of dipeptide 5 (2.18 g, 5.11 mmol) in methanol (30 mL) was slowly added excess thionyl chloride (1.9 mL). The solution stirred at ambient temperature for 2.5 h. The solvent was evaporated and the residue was triturated with ˜30 mL of ether, producing a white solid that was collected by filtration. The solid was dissolved in methanol (40 mL) and treated with ammonium hydroxide (29%, 10 mL) and then stirred for 18 h followed by concentration. The solid residue was partitioned between saturated NaHCO3 (40 mL), water (20 mL) and CHCl3:isopropyl alcohol, 4:1 (40 mL). The organic phase was separated and the aqueous phase extracted with CHCl3:isopropyl alcohol, 4:1 (3×40 mL). The combined organic phases were dried (K2CO3) and concentrated to afford 6 as a white solid (1.382 g, 92% yield). 1H NMR (400 MHz, CDCl3): δ 2.99 (d, part of AB pattern, J=17.6 Hz, 1H), 3.17 (m, AB pattern, 2H), 3.52 (d, part of AB pattern, J=17.6 Hz, 1H), 4.35 (m, 1H), 4.48 (m, AB pattern, J=14.7 Hz, 1H), 6.39 (bs, NH, 1H), 7.13-7.35 (m, 10H, overlapped with CDCl3); 13C NMR (100 MHz, CDCl3): δ 40.5, 48.2, 49.6, 56.4, 127.4, 128.1, 128.59, 128.63, 128.8, 130.0, 134.65, 134.68, 165.2, 166.3.